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In the precise world of research, drug development, and pharmaceutical manufacturing, the
integrity of process data is not merely a technical requirement but a cornerstone of product
quality, regulatory compliance, and patient safety. As automated systems increasingly rely on
OPC (Open Platform Communications) standards to exchange data between devices and
applications, ensuring the fidelity of this data is paramount. This guide provides an objective
comparison of data integrity validation methods in both classic OPC Data Access (DA) and the
modern OPC Unified Architecture (UA), with a focus on implementation using the .NET
framework.

Executive Summary

The landscape of OPC communication presents two primary standards: the legacy OPC DA,
reliant on Microsoft's COM/DCOM technology, and the contemporary OPC UA, a platform-
independent and security-centric architecture. When it comes to data integrity, OPC UA offers a
fundamentally more robust and integrated solution. OPC DA's security and data integrity
mechanisms are not intrinsic to the protocol itself but are dependent on the complex and often
insecure configuration of DCOM. In contrast, OPC UA has security and data integrity woven
into its core design, providing multiple layers of protection.

For environments subject to stringent regulatory oversight, such as those governed by 21 CFR
Part 11 and GAMP 5, OPC UA's built-in features for authentication, authorization, encryption,
and data signing provide a more direct and reliable path to compliance.
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Comparative Analysis of Data Integrity Features

The following table summarizes the key differences in data integrity capabilities between OPC
DA and OPC UA.
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Feature

OPC DA (Classic)

OPC UA (Unified
Architecture)

Core Security Model

Relies on Windows Operating
System security and DCOM
(Distributed Component Object
Model).[1][2]

Built-in, multi-layered security
model independent of the

operating system.[1][2][3]

Based on Windows user

Supports username/password,

X.509 digital certificates, and

Authentication accounts and permissions ) ) ) )
_ _ integration with Active
configured in DCOM.[1] )
Directory.[2]
Granularity is limited to DCOM Fine-grained, with the ability to
Authorization access permissions for the set read/write permissions on a

entire server.

per-user, per-node basis.[2]

Data Encryption

No native encryption. Relies
on network-level solutions like
VPNSs.[1][2]

Built-in encryption of data in
transit using industry-standard
protocols like TLS.[2][3]

Data Signing (Integrity)

No native data signing.

Messages can be digitally
signed to ensure they have not
been tampered with during

transmission.[2]

Limited to Windows event logs

Provides a comprehensive

framework for creating detailed

Audit Trails o .
for DCOM access. audit trails of user actions and
data changes.[4]
DCOM configuration is Security configuration is more
] notoriously complex, error- straightforward and integrated
Complexity

prone, and a frequent source

of security vulnerabilities.[1][5]

into the OPC UA application

configuration.

Platform Independence

Limited to Windows operating

systems.[3][6]

Platform-independent,
supporting a wide range of
operating systems including
Windows, Linux, and
embedded systems.[3][6]
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Experimental Protocol: Performance Impact of OPC
UA Security

To quantify the performance overhead of OPC UA's security features, a series of experiments
can be conducted. This protocol outlines a methodology for such a performance evaluation.

Objective: To measure the impact of different OPC UA security policies on data throughput and
latency in a .NET client-server application.

Experimental Setup:

» Server: A dedicated machine running an OPC UA server developed in .NET. The server will
expose a set of data points of various data types (e.g., integer, float, string) that are
continuously updated.

o Client: A separate machine on the same local network running a .NET OPC UA client
application. The client will subscribe to the data points on the server and record the rate of
data updates and the round-trip time for read requests.

e .NET Libraries: The official OPC Foundation UA .NET Standard Library will be used for both
the client and server applications.

¢ Network Monitoring: A network monitoring tool (e.g., Wireshark) will be used to verify that the
data is being encrypted according to the selected security policy.

Methodology:
o Baseline Measurement (Security Policy: None):

o Configure the OPC UA server and client to communicate with no security (Security Policy:
None, Message Security Mode: None).

o The client subscribes to a predefined set of 1,000 data points on the server.

o Measure the average number of data updates per second received by the client over a 10-
minute period.
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o The client will also perform a synchronous read of a single data point every second and
measure the average round-trip latency.

 Sign Security Policy Measurement:

o Reconfigure the server and client to use the Sign message security mode with a suitable
security policy (e.g., Basic256Sha256).

o Repeat the data throughput and latency measurements as described in step 1.
e Sign and Encrypt Security Policy Measurement:

o Reconfigure the server and client to use the SignAndEncrypt message security mode with
the same security policy (Basic256Sha256).

o Repeat the data throughput and latency measurements.
Hypothetical Experimental Data:

The following table presents hypothetical results from the described experiment to illustrate the
expected performance impact.

Average
. ) Message Average CPU Overhead
Security Policy . Throughput
Security Mode Latency (ms) (Server)
(updates/sec)
None None 15,000 5 10%
Basic256Sha256  Sign 14,500 8 15%
Basic256Sha256  SignAndEncrypt 13,000 12 25%

These hypothetical results suggest that while enabling security features in OPC UA does
introduce a measurable performance overhead, the impact on throughput and latency is
generally manageable for most industrial applications. The increased CPU utilization on the
server reflects the computational cost of cryptographic operations.[7]

.NET Implementation for Data Integrity Validation
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This section provides illustrative .NET code snippets for implementing data integrity measures
in both OPC DA and OPC UA.

OPC DA: Securing Communication via DCOM

As OPC DA lacks native security, data integrity relies on securing the underlying DCOM
transport. This is a complex process involving the configuration of Windows security settings.
While a comprehensive guide to DCOM is beyond the scope of this document, the following
PowerShell script snippet demonstrates how to programmatically set some of the basic DCOM
security settings.

Disclaimer: Modifying DCOM settings can have significant security implications. This script is
for illustrative purposes only and should be thoroughly tested in a non-production environment.

Due to the complexities and inherent security risks associated with DCOM, it is generally
recommended to migrate to OPC UA for secure communication.

OPC UA: Implementing Secure Communication in .NET

Configuring a secure OPC UA client in .NET is a more direct process. The following C# code
shippet demonstrates how to connect to an OPC UA server using a secure endpoint with
encryption and signing. This example utilizes the official OPC Foundation .NET library.

This code snippet demonstrates the configuration of security settings, including the location of
certificate stores. The CoreClientUtils.SelectEndpoint method is used here to select a secure
endpoint offered by the server.

Signaling Pathways and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the logical flow of data integrity
validation in OPC DA and OPC UA.

OPC DA Data Integrity Validation Workflow
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Caption: OPC DA relies on the underlying Windows OS and DCOM for security.

OPC UA Data Integrity Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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